![molecular formula C12H18ClN5O2 B6227324 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + CAS No. 845617-09-6](/img/no-structure.png)
4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL +
Overview
Description
4-(4-Chloro-[1,3,5]triazin-2-yl)-piperazine-1-carboxylic acid tert-butyl + (CPCA-TB) is a powerful and versatile reagent used in a variety of scientific research applications. It is a unique reagent due to its ability to form a variety of covalent bonds with other molecules, allowing for the synthesis of different compounds. CPCA-TB is a highly useful reagent for organic synthesis, medicinal chemistry, and materials science.
Mechanism of Action
The mechanism of action of 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + is based on its ability to form covalent bonds with other molecules. The reaction takes place in a basic aqueous solution, usually in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction involves the protonation of the nitrogen atom of the 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL +, followed by the nucleophilic attack of the nucleophile on the protonated nitrogen atom. This results in the formation of a covalent bond between the 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + and the nucleophile.
Biochemical and Physiological Effects
4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + has no known biochemical or physiological effects. The reagent is not known to be toxic or to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + in lab experiments is its versatility. The reagent can be used to form covalent bonds with a wide variety of molecules, allowing for the synthesis of different compounds. The reaction is relatively simple and can be carried out in a basic aqueous solution. The main limitation of using 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + is that it is not very stable, and therefore must be used quickly after being synthesized.
Future Directions
In the future, 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + could be used to synthesize more complex compounds, such as peptide drugs and polymers. It could also be used to form more complex covalent bonds, such as those found in proteins and DNA. Additionally, 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + could be used to synthesize compounds with specific properties, such as those that are resistant to heat or light. Finally, 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + could be used to synthesize compounds that are more stable and have greater shelf life.
Synthesis Methods
The synthesis of 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + is relatively simple and involves the reaction of 4-chloro-2-methyl-1,3,5-triazin-1-ium chloride and piperazine-1-carboxylic acid tert-butyl ester. The reaction takes place in a basic aqueous solution, usually in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually carried out at room temperature, but can also be done at higher temperatures, depending on the desired product. The reaction is generally complete within one hour.
Scientific Research Applications
4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + is primarily used in organic synthesis, medicinal chemistry, and materials science. It is a versatile reagent that can be used to form covalent bonds with a wide variety of molecules, allowing for the synthesis of different compounds. In organic synthesis, 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + is used to form amide, ester, and ether linkages. In medicinal chemistry, 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + is used to form amide linkages between small molecules and peptides, allowing for the synthesis of peptide drugs. In materials science, 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + is used to form covalent bonds between polymers, allowing for the synthesis of various materials with different properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL +' involves the reaction of 4-chloro-2,6-diaminotriazine with piperazine-1-carboxylic acid tert-butyl ester in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "4-chloro-2,6-diaminotriazine", "piperazine-1-carboxylic acid tert-butyl ester", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: 4-chloro-2,6-diaminotriazine is dissolved in a suitable solvent such as dichloromethane or dimethylformamide (DMF).", "Step 2: Piperazine-1-carboxylic acid tert-butyl ester is added to the reaction mixture along with N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst.", "Step 3: The reaction mixture is stirred at room temperature for several hours until completion of the reaction is confirmed by TLC or HPLC analysis.", "Step 4: The resulting intermediate is then hydrolyzed by adding a suitable acid such as hydrochloric acid or sulfuric acid to yield the final product, 4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL +.", "Step 5: The product is isolated by filtration or extraction and purified by recrystallization or chromatography." ] } | |
CAS RN |
845617-09-6 |
Product Name |
4-(4-CHLORO-[1,3,5]TRIAZIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL + |
Molecular Formula |
C12H18ClN5O2 |
Molecular Weight |
299.8 |
Purity |
0 |
Origin of Product |
United States |
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